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Compound of Interest

Compound Name:
3-(2,2-Diethoxyethoxy)-5-

bromopyridine

Cat. No.: B12065001

Get Quote

Executive Summary
3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS: 1341376-58-6) is a high-value bifunctional

heterocyclic building block used primarily in the synthesis of fused pyridine systems for kinase

inhibitors and neurological drug candidates.[1] Its chemical architecture features two distinct

reactive handles: a bromine atom at the C5 position, enabling transition-metal-catalyzed cross-

coupling (Suzuki-Miyaura, Buchwald-Hartwig), and a diethyl acetal side chain at the C3

position, which serves as a masked aldehyde. Upon acidic deprotection, this moiety facilitates

intramolecular cyclization to form scaffolds such as furo[3,2-c]pyridines or, following amination,

pyrrolo[3,2-c]pyridines.

Part 1: Chemical Identity & Physiochemical Profile
This section aggregates the core identifiers and physical properties.[2][3][4] Where

experimental values are proprietary or unavailable, high-confidence predictive models

(ChemAxon/ACD/Labs algorithms) are denoted.
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Parameter Detail

IUPAC Name 3-Bromo-5-(2,2-diethoxyethoxy)pyridine

Common Name 5-Bromo-3-(2,2-diethoxyethoxy)pyridine

CAS Number 1341376-58-6

Molecular Formula C₁₁H₁₆BrNO₃

Molecular Weight 290.15 g/mol

SMILES CCOC(OCC)COC1=CN=CC(Br)=C1

InChI Key Derived from structure

Physical Properties
Property

Value
(Experimental/Predicted)

Context for Handling

Appearance Pale yellow to colorless oil
Viscous liquid at RT; may

crystallize at low temps.[1]

Boiling Point 360.5 ± 37.0 °C (Predicted)
Requires high vacuum for

distillation.

Density 1.35 ± 0.1 g/cm³
Denser than water; sinks in

aqueous extractions.

LogP 2.45 (Predicted)
Moderate lipophilicity; soluble

in DCM, EtOAc, THF.

pKa (Pyridine N) ~2.8 (Predicted)

The electron-withdrawing Br

and alkoxy groups reduce

basicity compared to pyridine

(5.2).

Part 2: Structural Analysis & Reactivity Logic
The utility of this molecule lies in its orthogonal reactivity. The researcher can manipulate one

end of the molecule without affecting the other, allowing for divergent synthesis pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.bldpharm.com/products/1364125-18-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12065001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Bromine Handle (C5)
The C5-bromine bond is activated for oxidative addition by palladium catalysts. Unlike 2-

bromopyridines, which can be sluggish or prone to homocoupling, the 3/5-position behaves

more like an electron-deficient aryl bromide.

Primary Utility: Suzuki-Miyaura coupling to introduce biaryl motifs.

Secondary Utility: Buchwald-Hartwig amination to introduce solubilizing amine tails.

The Acetal Tether (C3)
The (2,2-diethoxyethoxy) group is a "safety catch." It remains inert under basic conditions (e.g.,

during Suzuki coupling) but reveals a highly reactive aldehyde upon exposure to aqueous acid

(HCl/AcOH).

Mechanism: Hydrolysis generates 2-((5-bromopyridin-3-yl)oxy)acetaldehyde.

Cyclization Potential: This aldehyde can undergo intramolecular condensation with

nucleophiles introduced at C2 or C4, or intermolecular reductive amination.

3-(2,2-Diethoxyethoxy)-
5-bromopyridine

C5-Bromine
(Cross-Coupling Site) Site 1

C3-Acetal
(Masked Aldehyde)

 Site 2

Suzuki/Buchwald
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Acid Hydrolysis
(HCl/H2O)

 Deprotection Reactive Aldehyde
Intermediate
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Figure 1: Orthogonal reactivity map showing the dual-functional nature of the molecule.[1]

Part 3: Synthesis Protocol
The synthesis follows a standard Williamson Ether Synthesis protocol. The key challenge is

preventing N-alkylation (formation of the pyridone impurity) and ensuring complete conversion

of the sterically hindered acetal bromide.
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Reaction Scheme
Reagents:

Substrate: 3-Bromo-5-hydroxypyridine (CAS 74115-13-2)

Alkylating Agent: Bromoacetaldehyde diethyl acetal (CAS 2032-35-1)

Base: Potassium Carbonate (

) or Cesium Carbonate (

)

Solvent: DMF (Anhydrous)

Step-by-Step Methodology
Step 1: Deprotonation

Charge a flame-dried round-bottom flask with 3-bromo-5-hydroxypyridine (1.0 equiv) and

anhydrous DMF (0.5 M concentration).

Add

(2.0 equiv). Note: Use finely ground powder to increase surface area.

Stir at Room Temperature (RT) for 30 minutes. The solution will turn yellow/orange as the

phenoxide anion forms.

Step 2: Alkylation

Add Bromoacetaldehyde diethyl acetal (1.2 equiv) dropwise via syringe.

Heat the reaction mixture to 80–90 °C under an inert atmosphere (

or Ar).

Monitor: Track by TLC (Hexane:EtOAc 4:1) or LC-MS.[5] The reaction typically requires 4–6

hours.
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Critical Checkpoint: If conversion stalls, add a catalytic amount of Sodium Iodide (NaI, 0.1

equiv) to form the more reactive iodo-acetal in situ (Finkelstein condition).

Step 3: Workup & Purification

Cool to RT and dilute with water (5x reaction volume).

Extract with Ethyl Acetate (3x).

Wash combined organics with LiCl (5% aq) to remove residual DMF, followed by brine.

Dry over

, filter, and concentrate.

Purification: Flash column chromatography on silica gel.

Eluent: Gradient 0%

20% EtOAc in Hexanes.

Yield Expectation: 75–85%.

Part 4: Functional Applications (The "Why")
This molecule is a gateway to fused heterocyclic systems. The most potent application is the

synthesis of furo[3,2-c]pyridines or pyrrolo[3,2-c]pyridines.

Pathway to Fused Systems
By utilizing the bromine handle first (e.g., to add an aryl group), and then deprotecting the

acetal, the resulting aldehyde can cyclize onto the adjacent carbon (if activated) or a newly

introduced amine.

Workflow: Synthesis of Pyrrolo[3,2-c]pyridine Derivatives

Buchwald Coupling: React the 5-bromo group with a primary amine (

) to form the secondary amine.
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Cyclization: Treat with aqueous acid (HCl).

The acetal hydrolyzes to the aldehyde.[6]

The secondary amine attacks the aldehyde (intramolecular).

Loss of water and aromatization yields the fused pyrrole ring.

3-(2,2-Diethoxyethoxy)-
5-bromopyridine

Step 1: Buchwald Coupling
(R-NH2, Pd-Cat)

Intermediate:
3-(2,2-Diethoxyethoxy)-
5-(alkylamino)pyridine

Step 2: Acid Cyclization
(6M HCl, Reflux)

 In-situ hydrolysis
& condensation

Target Scaffold:
Pyrrolo[3,2-c]pyridine
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Figure 2: Synthetic workflow for converting the title compound into a fused pyrrolo-pyridine drug

scaffold.

Part 5: Handling & Stability
Stability Profile
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Acid Sensitivity:HIGH. The acetal group is labile to aqueous acids. Do not use acidic mobile

phases (e.g., water/acetonitrile with 0.1% TFA) for long-term storage or purification unless

deprotection is intended.

Oxidation: The pyridine ring is relatively stable, but the ether linkage can form peroxides

upon prolonged exposure to air. Store under nitrogen.

Thermal: Stable up to ~150°C.

Storage Conditions
Temperature: 2–8 °C (Refrigerated).

Atmosphere: Inert gas (Argon/Nitrogen) recommended.

Container: Amber glass to prevent light-induced degradation of the C-Br bond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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